2-((2-methylbenzyl)thio)-7-phenyl-3-(p-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 3-(4-methylphenyl)-2-[(2-methylphenyl)methylsulfanyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H23N3OS/c1-18-12-14-22(15-13-18)30-26(31)25-24(23(16-28-25)20-9-4-3-5-10-20)29-27(30)32-17-21-11-7-6-8-19(21)2/h3-16,28H,17H2,1-2H3
• InChI Key: KDPRDSMFWBZXIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC=CC=C5C
• Molecular Formula: C27H23N3OS
• Molecular Weight: 437.6 g/mol

Description

2-((2-methylbenzyl)thio)-7-phenyl-3-(p-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C27H23N3OS and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Bioactive Derivatives

Ashalatha et al. (2007) synthesized a series of derivatives from a structurally related scaffold, which were screened for anti-inflammatory, CNS depressant, and antimicrobial activities. Some compounds exhibited promising biological activities, demonstrating the potential of these scaffolds in drug discovery and development efforts (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).

Exploration of Reaction Mechanisms

Önal et al. (2010) explored the reactions of 1-amino-5-benzoyl-4-phenyl-1H-pyrimidine-2-one/-thione compounds with ethyl acetoacetate, providing insight into the synthesis of pyrimidine derivatives. This research underscores the importance of understanding the reaction mechanisms for the development of novel organic compounds (Önal, Yıldırım, Kandemirli, & Arslan, 2010).

Nonlinear Optical (NLO) Properties

Hussain et al. (2020) investigated the structural parameters, electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, highlighting the significance of these compounds in nonlinear optics (NLO) and medicinal applications. Their findings reveal the potential of pyrrolopyrimidine derivatives in optoelectronic applications (Hussain et al., 2020).

Microwave-Assisted Synthesis and Biological Activity

Nagaraju et al. (2020) described the microwave-assisted synthesis of thiazole/benzothiazole fused pyranopyrimidine derivatives and their evaluation for antiproliferative activity against various cancer cell lines. This study showcases the utility of pyrrolopyrimidine derivatives in cancer research and the advantages of microwave-assisted synthesis for rapid compound development (Nagaraju, Reddy, Padmaja, & Ugale, 2020).

Mechanism of Action

Target of action

The primary targets of these compounds are human microglia and neuronal cells . They are aimed at neuroprotection, a strategy used to prevent or slow disease progression by reducing neuronal death .

Mode of action

These compounds interact with their targets by inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical pathways

The compounds affect the ER stress pathway, apoptosis, and the NF-kB inflammatory pathway .

Result of action

The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties .